Cas no 432545-60-3 (Methotrexate-d3 Dimethyl Ester)

• Product Name: Methotrexate-d3 Dimethyl Ester
• CAS No: 432545-60-3
• MF: C₂₂H₂₆N₈O₅
• MW: 485.5
• CID: 1063323
• PubChem ID: 13243156
• Update Time: 2025-10-28

Methotrexate-d3 Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Methotrexate-d3 Dimethyl Ester
• dimethyl 2-[[4-[(2,4-diaminopteridin-6-yl)methyl-(trideuteriomethyl)amino]benzoyl]amino]pentanedioate
• Methotrexate-d3 Dime
• METHOTREXATE-METHYL-D3, DIMETHYL ESTER
• Dimethyl Methotrexate-d3
• 432545-60-3
• Dimethyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl][(~2~H_3_)methyl]amino}benzoyl)glutamate
• AKOS030243350
• N-[4-[[(2,4-Diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamic Acid-d3 Dimethyl Ester
• DTXSID00531420

• Inchi： InChI=1S/C22H26N8O5/c1-30(11-13-10-25-19-17(26-13)18(23)28-22(24)29-19)14-6-4-12(5-7-14)20(32)27-15(21(33)35-3)8-9-16(31)34-2/h4-7,10,15H,8-9,11H2,1-3H3,(H,27,32)(H4,23,24,25,28,29)/i1D3
• InChI Key： DIQFVFAFHNQUTG-FIBGUPNXSA-N
• SMILES： CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 482.20300
• Monoisotopic Mass: 485.22144620g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Melting Point: >109°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated, Sonicated)
• PSA: 189.27000
• LogP: 1.34740

Methotrexate-d3 Dimethyl Ester Security Information

• Storage Condition：Hygroscopic, Refrigerator, Under Inert Atmosphere

Additional information on Methotrexate-d3 Dimethyl Ester

Recent Advances in Methotrexate-d3 Dimethyl Ester (CAS: 432545-60-3) Research: A Comprehensive Review

Methotrexate-d3 Dimethyl Ester (CAS: 432545-60-3), a deuterated derivative of methotrexate, has recently gained significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial internal standard in quantitative mass spectrometry analyses, particularly in therapeutic drug monitoring (TDM) of methotrexate, a widely used chemotherapeutic and immunosuppressive agent. The incorporation of deuterium atoms enhances the compound's stability and makes it distinguishable from the non-deuterated form during analytical procedures, thereby improving the accuracy and reliability of pharmacokinetic studies.

Recent studies have focused on optimizing the synthesis and purification processes of Methotrexate-d3 Dimethyl Ester to achieve higher yields and purity levels. A 2023 publication in the Journal of Labelled Compounds and Radiopharmaceuticals detailed an improved synthetic route that utilizes deuterated dimethyl sulfate as a key reagent, resulting in a 15% increase in overall yield compared to previous methods. This advancement is particularly important for ensuring the consistent supply of high-quality reference standards for clinical and research applications.

In the context of analytical applications, researchers have developed novel LC-MS/MS methods incorporating Methotrexate-d3 Dimethyl Ester as an internal standard for the simultaneous quantification of methotrexate and its metabolites in biological matrices. A recent multicenter validation study demonstrated that methods using this deuterated standard showed superior precision (CV < 5%) and accuracy (95-105% recovery) across a wide concentration range (1-1000 ng/mL), making it particularly valuable for monitoring patients receiving high-dose methotrexate therapy.

Beyond its analytical applications, emerging research has explored the potential pharmacological properties of Methotrexate-d3 Dimethyl Ester itself. Preliminary in vitro studies suggest that the deuterated form may exhibit altered metabolic stability compared to its non-deuterated counterpart, potentially influencing its pharmacokinetic profile. However, these findings require further validation through comprehensive in vivo studies before any clinical implications can be drawn.

The stability of Methotrexate-d3 Dimethyl Ester under various storage conditions has also been a subject of recent investigation. Accelerated stability studies conducted at different temperatures and humidity levels have confirmed the compound's robustness, with less than 2% degradation observed after 12 months when stored at -20°C in amber glass vials. These findings support its use as a long-term reference standard in clinical laboratories and research institutions.

Looking forward, researchers are exploring the potential of Methotrexate-d3 Dimethyl Ester in novel applications, including its use in microdosing studies and as a tracer in metabolic pathway investigations. The compound's unique properties make it particularly suitable for these emerging research areas, and several ongoing studies are expected to report their findings within the next year. As the field of precision medicine continues to advance, the role of well-characterized deuterated standards like Methotrexate-d3 Dimethyl Ester is likely to expand significantly.